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Compound of Interest

Compound Name: L-Prolinamide

Cat. No.: B555322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for L-Prolinamide powder (CAS

No: 7531-52-4), a key intermediate in pharmaceutical and organic synthesis.[1][2][3]

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining

experimental integrity.

Physicochemical and Toxicological Profile
L-Prolinamide is a white to light yellow crystalline solid or powder.[4][5] It is soluble in polar

solvents like water and ethanol. While it is not classified as a hazardous substance according

to Regulation (EC) No. 1272/2008 [CLP], it is essential to handle it with care, as with all

laboratory chemicals. The toxicological properties have not been thoroughly investigated, and it

is recommended to avoid unnecessary exposure.

Quantitative Data Summary
The following tables summarize the key quantitative data for L-Prolinamide.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₅H₁₀N₂O

Molecular Weight 114.15 g/mol

Melting Point 95 - 104 °C

Boiling Point 264 °C (at 981 hPa)

Water Solubility 702.5 g/L (at 20 °C)

log Pow (n-octanol/water) -1 (at 21 °C)

Density 1.27 g/cm³ (at 26.7 °C)

Vapor Pressure < 0.111 Pa (at 25 °C)

Auto-ignition Temperature 390 °C (at 986 hPa)

Flash Point 47 °C

Table 2: Toxicological Data

Test Result Species Source(s)

Acute Oral Toxicity

(LD50)
5000 mg/kg bw Rat (male/female)

Toxicity to daphnia

(EC50)
> 100 mg/L (48 h) Daphnia magna

Toxicity to algae

(EC50)
> 100 mg/L (72 h)

Desmodesmus

subspicatus

Skin

Corrosion/Irritation
Not classified

Based on available

data

Serious Eye

Damage/Irritation
Not classified

Based on available

data

Hazard Identification and Risk Management
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The primary hazards associated with L-Prolinamide powder are inhalation of dust, and contact

with skin and eyes. Fine dusts of organic compounds also have the potential to form explosive

mixtures in the air. A thorough risk assessment should be conducted before handling this

chemical.

Hazard Identification and Risk Assessment Workflow
Risk Assessment Process
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Caption: A logical workflow for chemical hazard identification and risk assessment.

Safe Handling and Engineering Controls
Personal Protective Equipment (PPE)
The following PPE should be worn when handling L-Prolinamide powder:

Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and changed frequently.

Body Protection: A laboratory coat and closed-toe shoes are mandatory. For larger

quantities, a chemical-resistant apron is recommended.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

respirator for dusts should be used.

Engineering Controls
Work in a well-ventilated area.

For procedures that may generate significant amounts of dust, use a chemical fume hood or

a glove box.
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Ensure that eyewash stations and safety showers are readily accessible.

General Laboratory Safety Workflow for Handling
Powders
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Caption: A general workflow for the safe handling of chemical powders in a laboratory setting.

Storage and Stability
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Protect from moisture, direct sunlight, and air contact.
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L-Prolinamide is stable under normal storage conditions.

Accidental Release and First Aid Measures
Accidental Release
In case of a spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.

Carefully sweep or vacuum the spilled material into a suitable, closed container for disposal.

Decontaminate the spill area.

Prevent the spilled material from entering drains or waterways.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.

Fire and Explosion Hazard
Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide. Do

not use a heavy water stream.
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Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and

full protective gear.

Explosion Hazard: Fine dust dispersed in the air in sufficient concentrations can create a

potential dust explosion hazard in the presence of an ignition source.

Experimental Protocols for Safety Assessment
The following are generalized protocols that can be adapted for the safety assessment of L-
Prolinamide powder.

Protocol for Assessing Potential for Dust Generation
Objective: To qualitatively assess the tendency of L-Prolinamide powder to become airborne.

Methodology:

In a fume hood, place a small, known quantity of L-Prolinamide powder on a dark, flat

surface.

From a fixed height (e.g., 30 cm), gently drop a standardized weight (e.g., a 100 g metal

cylinder) near the powder.

Visually observe and record the extent of dust cloud formation against the dark background.

Compare the results with a reference material of known dustiness.

Protocol for Skin Irritation/Corrosion Screening (In Vitro)
Objective: To assess the potential of L-Prolinamide to cause skin irritation using a

reconstituted human epidermis (RhE) model.

Methodology:

Prepare a solution or suspension of L-Prolinamide in a suitable solvent (e.g., sterile water

or saline).

Apply a known amount of the test substance to the surface of the RhE tissue.
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Incubate for a specified period (e.g., 60 minutes).

After incubation, rinse the tissue and assess cell viability using a quantitative assay (e.g.,

MTT assay).

Compare the results to negative and positive controls to classify the irritation potential.

Disposal Considerations
Dispose of L-Prolinamide and its containers in accordance with local, regional, and national

regulations. Do not dispose of it into the environment. Uncleaned packaging should be treated

as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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